Cas no 860447-12-7 (4-(3-Aminophenoxy)phenol)
4-(3-Aminophenoxy)phenol structure
Product Name:4-(3-Aminophenoxy)phenol
CAS No:860447-12-7
MF:C12H11NO2
MW:201.221243143082
CID:718177
Update Time:2023-08-03
4-(3-Aminophenoxy)phenol Chemical and Physical Properties
Names and Identifiers
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- Phenol,4-(3-aminophenoxy)-
- Phenol, p-(m-aminophenoxy)- (6CI)
- 4-(3-aminophenoxy)phenol
- 4-(3-AMINO-PHENOXY)-PHENOL
- 4-(3-Aminophenoxy)phenol
-
- Inchi: 1S/C12H11NO2/c13-9-2-1-3-12(8-9)15-11-6-4-10(14)5-7-11/h1-8,14H,13H2
- InChI Key: OCIFZAYFRDCERT-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)O)C1C=CC=C(C=1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 190
- XLogP3: 2.1
- Topological Polar Surface Area: 55.5
4-(3-Aminophenoxy)phenol Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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